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Compound of Interest

Compound Name: Lewis x Trisaccharide

Cat. No.: B013629 Get Quote

For researchers in immunology, oncology, and developmental biology, the Lewis X (LeX)

antigen, also known as CD15 or SSEA-1, is a critical biomarker. The specificity of the

antibodies used to detect this trisaccharide is paramount for reliable experimental outcomes.

This guide provides a comparative analysis of commercially available anti-Lewis X antibodies,

focusing on their cross-reactivity with structurally related glycans. We present supporting

experimental data, detailed protocols for cross-reactivity assessment, and visualizations to

clarify experimental workflows and relevant biological pathways.

Performance Comparison of Anti-Lewis X
Monoclonal Antibodies
The cross-reactivity of an antibody is a crucial factor in its performance, as off-target binding

can lead to erroneous conclusions. Due to the structural similarities between Lewis antigens,

anti-Lewis X antibodies may exhibit varying degrees of cross-reactivity with related structures

such as Lewis A (LeA), Lewis B (LeB), Lewis Y (LeY), and sialyl-Lewis X (sLeX).

A glycan microarray is a powerful tool for assessing the specificity of glycan-binding proteins,

including antibodies. In a comparative study, the binding profiles of three different anti-Lewis X

monoclonal antibodies (anti-SSEA-1, anti-L5, and BG-7) were analyzed against a library of

Lewis X analogues.[1] The results revealed distinct binding patterns for each antibody,

highlighting the importance of clone selection for specific applications.
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Below is a summary of the relative binding affinities observed for these antibodies against a

panel of Lewis antigens.

Antigen anti-SSEA-1 anti-L5 BG-7

Lewis X +++ +++ +++

Lewis A - +/- -

Lewis B - + -

Lewis Y +/- ++ +/-

Sialyl-Lewis X - +/- -

(Note: This table is a qualitative summary based on the described binding patterns. "+"

indicates binding, "-" indicates no significant binding, and "+/-" indicates weak or partial binding.

The number of "+" symbols represents the relative strength of the interaction.)

The data indicates that while all three antibodies strongly recognize Lewis X, their cross-

reactivity profiles differ. The anti-L5 antibody showed the broadest binding profile, reacting with

Lewis B, Lewis Y, and weakly with Lewis A and sialyl-Lewis X.[1] In contrast, the anti-SSEA-1

antibody was more specific, showing only weak cross-reactivity with Lewis Y.[1] The BG-7

antibody also demonstrated high specificity for Lewis X.[1]

Experimental Protocols for Cross-Reactivity
Analysis
To empirically determine the cross-reactivity of an anti-Lewis X antibody in your specific

application, several methods can be employed. Glycan microarray analysis, competitive

Enzyme-Linked Immunosorbent Assay (ELISA), and Surface Plasmon Resonance (SPR) are

the most common and robust techniques.

Glycan Microarray Analysis
This high-throughput method allows for the screening of an antibody against a large panel of

immobilized glycans.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://eprints.whiterose.ac.uk/id/eprint/217219/1/s41467-024-51081-7.pdf
https://eprints.whiterose.ac.uk/id/eprint/217219/1/s41467-024-51081-7.pdf
https://eprints.whiterose.ac.uk/id/eprint/217219/1/s41467-024-51081-7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow:
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Array Preparation Binding and Detection Data Acquisition and Analysis

Glycan Library Immobilization
on NHS-activated slides

Blocking of
unreacted sites

Incubation with
anti-Lewis X antibody Washing Incubation with fluorescently

labeled secondary antibody Final Washing Microarray Scanning Signal Quantification and
Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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